Cas no 2228286-24-4 (1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one)

• Product Name: 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one
• CAS No: 2228286-24-4
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 6422233
• PubChem ID: 165608898
• Update Time: 2025-06-08

1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one
• 2228286-24-4
• EN300-1745456

• Inchi： 1S/C9H9NOS/c1-2-7(11)9-8(6-3-4-6)10-5-12-9/h2,5-6H,1,3-4H2
• InChI Key： IOJUKOQFQWXRGA-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C=C)=O)C1CC1

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one

Introduction to 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one (CAS No. 2228286-24-4)

1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one, identified by its Chemical Abstracts Service (CAS) number 2228286-24-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one incorporates a cyclopropyl group and a thiazole core, which are both pivotal in determining its chemical properties and biological interactions.

The thiazole ring is a sulfur-containing heterocycle that plays a crucial role in the pharmacophoric design of many bioactive molecules. Its ability to participate in hydrogen bonding and hydrophobic interactions makes it an attractive scaffold for drug development. In particular, the presence of the 4-cyclopropyl substituent introduces steric and electronic effects that can modulate the compound's reactivity and binding affinity to biological targets. This unique structural feature has been exploited in various research endeavors to enhance the efficacy and selectivity of potential therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one and biological macromolecules. Studies have demonstrated that the thiazole core can effectively engage with enzymes and receptors, making this compound a promising candidate for developing novel drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The cyclopropyl group, while relatively small, exerts significant influence on the overall conformation and solubility of the molecule, which are critical factors in drug design.

In the realm of medicinal chemistry, derivatives of thiazole have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The structural motif of 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one aligns well with these pharmacological profiles. Notably, modifications to the cyclopropyl or thiazole components have led to compounds with enhanced biological activity. For instance, recent research has highlighted the synthesis of analogs that exhibit potent inhibitory effects on certain kinases implicated in cancer progression.

The chemical synthesis of 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the thiazole ring and subsequent functionalization to introduce the 4-cyclopropyl moiety. Advances in synthetic methodologies have enabled more efficient and sustainable production processes, which are essential for large-scale pharmaceutical applications.

The pharmacokinetic properties of 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one are another critical aspect of its evaluation as a potential drug candidate. Studies have indicated that this compound exhibits favorable solubility characteristics, which are conducive to formulation development. Additionally, preliminary toxicity assessments suggest low systemic toxicity at therapeutic doses, although further studies are necessary to fully characterize its safety profile.

One of the most compelling areas of research involving 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one is its potential application in treating neurological disorders. The ability of thiazole derivatives to cross the blood-brain barrier has been leveraged in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Emerging evidence suggests that compounds like this may modulate neurotransmitter systems or inhibit pathological protein aggregation associated with these diseases.

The versatility of thiazole scaffolds also extends to their role as intermediates in the synthesis of more complex molecules. Researchers have utilized derivatives like 1-(4-cyclopropyl-1,3-thiazol-5-yl)prop-2-en-1-one as building blocks for designing novel inhibitors targeting bacterial resistance mechanisms. In particular, modifications aimed at enhancing binding affinity to bacterial enzymes have shown promise in combating multidrug-resistant pathogens.

In conclusion, 1-(4-cyclopropyl - 1 , 3 - th i az ol - 5 - yl ) prop - 2 - en - 1 - one ( CAS No . 2228286 - 24 - 4 ) represents a significant advancement i n pharmaceutical chemistry . Its unique structural features , coupled w i t h recent findings on its biological activity , position i t as a valuable scaffold f o r further d e v e l o p m e n t . As research continues to uncover new therapeutic applications , compounds l i k e t h i s are poised t o play an increasingly important role i n modern medicine .